Cas no 2171458-29-8 (3-[N-benzyl-5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid)

• Product Name: 3-[N-benzyl-5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid
• CAS No: 2171458-29-8
• MF: C₃₁H₃₁N₃O₅
• MW: 525.59494805336
• CID: 5825301
• PubChem ID: 165514115
• Update Time: 2025-06-14

3-[N-benzyl-5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[N-benzyl-5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid
• 2171458-29-8
• EN300-1530023

• Inchi： 1S/C31H31N3O5/c32-18-9-8-16-28(30(37)34(19-17-29(35)36)20-22-10-2-1-3-11-22)33-31(38)39-21-27-25-14-6-4-12-23(25)24-13-5-7-15-26(24)27/h1-7,10-15,27-28H,8-9,16-17,19-21H2,(H,33,38)(H,35,36)
• InChI Key： BXWXFABDVNQEMG-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CC1C=CC=CC=1)CCC(=O)O)=O)CCCC#N)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 525.22637110g/mol
• Monoisotopic Mass: 525.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 39
• Rotatable Bond Count: 13
• Complexity: 857
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 120Ų

Additional information on 3-[N-benzyl-5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid

Comprehensive Analysis of 3-[N-benzyl-5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid (CAS No. 2171458-29-8)

The compound 3-[N-benzyl-5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid (CAS No. 2171458-29-8) is a highly specialized chemical entity with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable tool for researchers working on peptide coupling and solid-phase peptide synthesis (SPPS). The presence of the cyano and benzyl groups further enhances its reactivity, enabling precise modifications in complex molecular architectures.

In recent years, the demand for Fmoc-protected amino acid derivatives like 3-[N-benzyl-5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid has surged due to advancements in bioconjugation and drug discovery. Researchers are increasingly exploring its potential in designing targeted therapeutics, particularly in oncology and neurodegenerative diseases. The compound's ability to facilitate site-specific modifications aligns with the growing trend of precision medicine, a hot topic in modern pharmaceutical development.

The synthesis and application of CAS No. 2171458-29-8 are also closely tied to the rising interest in green chemistry. Scientists are investigating eco-friendly solvents and catalysts to optimize its production, addressing concerns about sustainable manufacturing. This aligns with broader industry shifts toward reducing environmental impact while maintaining high yields and purity. Additionally, the compound's role in high-throughput screening (HTS) platforms highlights its relevance in accelerating drug candidate identification.

From a technical perspective, 3-[N-benzyl-5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid exhibits excellent stability under standard laboratory conditions, making it a reliable choice for long-term storage. Its compatibility with common peptide synthesis resins and coupling reagents further underscores its versatility. Analytical techniques such as HPLC and mass spectrometry are routinely employed to verify its purity and structural integrity, ensuring consistent performance in experimental workflows.

The compound's nomenclature, while complex, reflects its functional diversity. The Fmoc group provides temporary protection during synthesis, while the propanoic acid moiety offers a handle for further derivatization. This dual functionality is particularly valuable in combinatorial chemistry, where rapid iteration of molecular designs is critical. As the pharmaceutical industry continues to embrace AI-driven drug design, compounds like CAS No. 2171458-29-8 are likely to play a pivotal role in bridging computational predictions with synthetic feasibility.

In conclusion, 3-[N-benzyl-5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid represents a cutting-edge tool for researchers navigating the complexities of peptide-based therapeutics. Its intersection with trending topics like sustainability, precision medicine, and high-throughput technologies positions it as a compound of enduring scientific and industrial relevance.